6-ethyl 3-methyl 2-(benzo[d]thiazole-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-(1,3-benzothiazole-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C20H19N3O5S2/c1-3-28-20(26)23-9-8-11-14(10-23)30-17(15(11)19(25)27-2)22-16(24)18-21-12-6-4-5-7-13(12)29-18/h4-7H,3,8-10H2,1-2H3,(H,22,24)
• InChI Key: SCCKXVSZEZKXQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H19N3O5S2
• Molecular Weight: 445.5 g/mol
• CAS No.: 920456-02-6

Description

6-ethyl 3-methyl 2-(benzo[d]thiazole-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C20H19N3O5S2 and its molecular weight is 445.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated the synthesis of novel pyrido and thieno pyrimidines, highlighting methodologies for creating complex heterocyclic systems that are structurally related to the compound . These methodologies involve reactions of amino-substituted thieno pyridines with carbonyl compounds, leading to the synthesis of tetrahydropyridothienopyrimidine derivatives and related fused systems (Bakhite, Al‐Sehemi, & Yamada, 2005). Such synthetic routes offer a blueprint for generating diverse molecular architectures with potential applications in drug discovery and material science.

Biological Evaluation and Antimicrobial Activity

Another area of application is the biological evaluation of benzothiazole and pyrimidine derivatives for their antimicrobial properties. For instance, thiazolo[3,2-a]pyrimidines have been synthesized and tested for antimicrobial activity, revealing the potential of such compounds to serve as leads in the development of new antimicrobial agents (El-Emary, Khalil, Ali, & El-Adasy, 2005). This suggests that derivatives of the compound could also be explored for similar biological activities.

Potential in Material Science and Catalysis

The synthesis of heterocyclic compounds is not only limited to pharmaceutical applications but also extends to material science and catalysis. For example, the phosphine-catalyzed [4 + 2] annulation for the synthesis of tetrahydropyridines demonstrates the utility of such compounds in organic synthesis and potentially in the development of new materials or catalysts (Zhu, Lan, & Kwon, 2003).

Supramolecular Chemistry and Structural Modification

Research into the structural modifications of thiazolo pyrimidines provides insights into their conformational features and supramolecular aggregation. This has implications for the design of compounds with specific physical properties or biological activities, indicating the potential of such structural classes in the development of advanced materials or molecular devices (Nagarajaiah & Begum, 2014).

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with various biological targets, leading to a range of effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could be key in its interactions with biological targets.

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple biochemical pathways . For instance, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid and play a key role in inflammation .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility properties of thiazole derivatives suggest that the compound’s action could be influenced by the chemical environment .

Biochemical Analysis

Cellular Effects

Thiazoles have been found to have a variety of effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazoles have been found to exert their effects at the molecular level through a variety of mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Thiazoles have been found to have long-term effects on cellular function in both in vitro and in vivo studies .

Dosage Effects in Animal Models

Thiazoles have been found to have varying effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Thiazoles have been found to interact with a variety of enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

Thiazoles have been found to interact with a variety of transporters and binding proteins, and can have effects on their localization or accumulation .

Subcellular Localization

Thiazoles have been found to be directed to specific compartments or organelles by targeting signals or post-translational modifications .